Cas no 2228376-81-4 (1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carbaldehyde)

• Product Name: 1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carbaldehyde
• CAS No: 2228376-81-4
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 6455928
• PubChem ID: 165712229
• Update Time: 2025-06-28

1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carbaldehyde
• 2228376-81-4
• 1-[5-(trifluoromethyl)furan-2-yl]cyclopropane-1-carbaldehyde
• EN300-1974136

• Inchi： 1S/C9H7F3O2/c10-9(11,12)7-2-1-6(14-7)8(5-13)3-4-8/h1-2,5H,3-4H2
• InChI Key： PZZSDXCEPVGZIY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2(C=O)CC2)O1)(F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-5-(trifluoromethyl)furan-2-ylcyclopropane-1-carbaldehyde

1-(5-(Trifluoromethyl)furan-2-yl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 2228376-81-4, known as 1-(5-(trifluoromethyl)furan-2-yl)cyclopropane-1-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted furan moiety and an aldehyde group. The presence of the trifluoromethyl group adds intriguing electronic and steric properties, making this compound a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as transition metal-catalyzed cyclopropanation and cross-coupling reactions. These techniques not only enhance the yield and purity of the compound but also pave the way for its application in diverse fields. For instance, the cyclopropane ring is known for its exceptional strain energy, which can be harnessed in drug design to improve bioavailability and target specificity.

In terms of applications, 1-(5-(trifluoromethyl)furan-2-yl)cyclopropane-1-carbaldehyde has shown promise in the development of novel pharmaceutical agents. Its trifluoromethyl group contributes to increased lipophilicity, which is often desirable in drug molecules to enhance their ability to cross biological membranes. Additionally, the furan moiety provides a platform for further functionalization, allowing chemists to explore a wide range of bioactive derivatives.

Recent studies have also highlighted the potential of this compound in materials science. The aldehyde group can serve as a reactive site for polymerization or click chemistry, enabling the creation of advanced materials with tailored properties. For example, researchers have explored its use in synthesizing stimuli-responsive polymers, which can find applications in drug delivery systems and smart textiles.

The integration of computational chemistry tools has further deepened our understanding of this compound's properties. Quantum mechanical calculations have revealed insights into its electronic structure, reactivity, and stability. These findings are crucial for guiding experimental efforts and optimizing synthetic routes. Moreover, molecular dynamics simulations have provided valuable information about its conformational flexibility and interactions with biological targets.

In conclusion, 1-(5-(trifluoromethyl)furan-2-yl)cyclopropane-1-carbaldehyde represents a versatile platform for innovation across multiple disciplines. Its unique structure, combined with recent advances in synthesis and computational methods, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to unfold, this compound is expected to unlock new possibilities and contribute significantly to scientific progress.